2-Butenedioic acid, 2-(phenylamino)-, diethyl ester, (E)-

• CAS RN: 33511-74-9
• Molecular Formula: C14H17NO4
• Molecular Weight: 263.29 g/mol
• IUPAC Name: diethyl 2-anilinobut-2-enedioate
• InChI: InChI=1S/C14H17NO4/c1-3-18-13(16)10-12(14(17)19-4-2)15-11-8-6-5-7-9-11/h5-10,15H,3-4H2,1-2H3
• InChI Key: ROMURMXNNUEGCC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=C(C(=O)OCC)NC1=CC=CC=C1

Description

2-Butenedioic acid, 2-(phenylamino)-, diethyl ester, (E)- is a useful research compound. Its molecular formula is C14H17NO4 and its molecular weight is 263.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Aniline (0.217 mol) and diethyl oxalacetate (0.217 mol) are mixed in toluene (500 ml) and heated to reflux, i.e., about 100° C., under a water separator for approximately one hour. The toluene is then removed under vacuum to afford the desired product, i.e., diethyl 3-phenylaminobut-2-ene-dioate.